Cas no 909532-61-2 (3-Bromo-N-methoxy-N-methylisonicotinamide)
909532-61-2 structure
Product Name:3-Bromo-N-methoxy-N-methylisonicotinamide
CAS No:909532-61-2
MF:C8H9BrN2O2
MW:245.073261022568
CID:4764524
Update Time:2023-08-15
3-Bromo-N-methoxy-N-methylisonicotinamide Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-N-methyl-N-(methyloxy)-4-pyridinecarboxamide
- 3-bromo-N-methoxy-N-methylpyridine-4-carboxamide
- 3-BROMO-N-METHOXY-N-METHYLISONICOTINAMIDE
- 3-Bromo-N-methoxy-N-methylisonicotinamide
-
- Inchi: 1S/C8H9BrN2O2/c1-11(13-2)8(12)6-3-4-10-5-7(6)9/h3-5H,1-2H3
- InChI Key: ZLAZSJJPVYXOGY-UHFFFAOYSA-N
- SMILES: BrC1C=NC=CC=1C(N(C)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- XLogP3: 1
- Topological Polar Surface Area: 42.4
3-Bromo-N-methoxy-N-methylisonicotinamide Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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